Cas no 1270288-44-2 ((S)-2-Amino-3-(6-chloropyridin-3-yl)propanoicacid)

• Product Name: (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoicacid
• CAS No: 1270288-44-2
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5178145
• Update Time: 2025-06-08

(S)-2-Amino-3-(6-chloropyridin-3-yl)propanoicacid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
• (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoicacid
• (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid
• 3-Pyridinepropanoic acid, α-amino-6-chloro-, (αS)-

• Inchi： 1S/C8H9ClN2O2/c9-7-2-1-5(4-11-7)3-6(10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m0/s1
• InChI Key： UKRRFOGHAISFEZ-LURJTMIESA-N
• SMILES： ClC1=CC=C(C=N1)C[C@@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoicacid

Recent Advances in the Study of (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic Acid (CAS: 1270288-44-2)

The compound (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1270288-44-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino acid derivative, characterized by its 6-chloropyridin-3-yl moiety, has been explored for its role as a building block in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of research involving (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid is its utility as a precursor in the synthesis of novel glutamate receptor modulators. Glutamate receptors, particularly the metabotropic glutamate receptors (mGluRs), play a critical role in synaptic plasticity and neurotransmission, and their dysregulation has been implicated in various neurological disorders such as epilepsy, Parkinson's disease, and schizophrenia. Recent studies have demonstrated that derivatives of this compound exhibit selective binding affinity to specific mGluR subtypes, offering promising avenues for the development of targeted therapies.

In addition to its role in CNS drug development, (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid has also been investigated for its potential in metabolic disorder research. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of small-molecule inhibitors targeting key enzymes involved in glucose metabolism. The study reported that structural modifications of this compound led to the identification of potent inhibitors of glucokinase, an enzyme critical for glucose homeostasis, suggesting its potential as a lead compound for antidiabetic drug development.

The synthetic accessibility of (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid has also been a focus of recent research. Advances in asymmetric synthesis methodologies have enabled the efficient production of this compound with high enantiomeric purity, which is essential for its application in chiral drug synthesis. A recent publication in Organic Letters detailed a novel catalytic asymmetric route utilizing chiral palladium complexes, achieving yields of over 90% with excellent enantioselectivity. This methodological breakthrough is expected to facilitate further exploration of its derivatives in medicinal chemistry.

Despite these promising developments, challenges remain in the optimization of (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid-derived compounds for clinical applications. Issues such as bioavailability, blood-brain barrier penetration, and metabolic stability are currently being addressed through structural optimization and formulation strategies. Ongoing preclinical studies are evaluating the pharmacokinetic and pharmacodynamic profiles of lead compounds derived from this scaffold, with preliminary results indicating favorable safety profiles in animal models.

In conclusion, (S)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1270288-44-2) represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. Its applications span neurological and metabolic disorders, supported by recent advances in synthetic chemistry and biological evaluation. As research continues to elucidate its full therapeutic potential, this compound is poised to contribute significantly to the development of next-generation therapeutics in the chemical biology and pharmaceutical sectors.